Cas no 857724-05-1 (1-(2,5-dihydroxyphenyl)-2-(methylamino)ethan-1-one)

• Product name: 1-(2,5-dihydroxyphenyl)-2-(methylamino)ethan-1-one
• CAS No: 857724-05-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6295133
• PubChem ID: 117278643

1-(2,5-dihydroxyphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dihydroxyphenyl)-2-(methylamino)ethan-1-one
• 857724-05-1
• EN300-1850576

• Inchi： 1S/C9H11NO3/c1-10-5-9(13)7-4-6(11)2-3-8(7)12/h2-4,10-12H,5H2,1H3
• InChI Key： GWMXLJQVQASOSY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(CNC)=O)O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų
• XLogP3: 1

Additional information on 1-(2,5-dihydroxyphenyl)-2-(methylamino)ethan-1-one

Research Briefing on 1-(2,5-dihydroxyphenyl)-2-(methylamino)ethan-1-one (CAS: 857724-05-1)

1-(2,5-dihydroxyphenyl)-2-(methylamino)ethan-1-one (CAS: 857724-05-1) is a synthetic compound with potential applications in the field of chemical biology and pharmaceutical research. Recent studies have explored its pharmacological properties, including its role as a precursor or intermediate in the synthesis of bioactive molecules. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 1-(2,5-dihydroxyphenyl)-2-(methylamino)ethan-1-one, highlighting its utility as a building block for more complex molecules. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also explored the compound's stability under various conditions, which is critical for its potential use in drug formulation.

In another study, researchers examined the biological activity of 1-(2,5-dihydroxyphenyl)-2-(methylamino)ethan-1-one in vitro. The compound demonstrated moderate inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Additionally, a patent application filed in 2023 described the use of 1-(2,5-dihydroxyphenyl)-2-(methylamino)ethan-1-one as a key intermediate in the synthesis of novel dopamine receptor agonists. The patent highlights the compound's structural features, which make it suitable for modifications to enhance binding affinity and selectivity for specific receptor subtypes. This development opens new avenues for the design of targeted therapies for neurological disorders.

Despite these promising findings, challenges remain in the development of 1-(2,5-dihydroxyphenyl)-2-(methylamino)ethan-1-one for clinical applications. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 1-(2,5-dihydroxyphenyl)-2-(methylamino)ethan-1-one (CAS: 857724-05-1) represents a versatile molecule with significant promise in pharmaceutical research. Ongoing studies are expected to shed more light on its mechanisms of action and therapeutic applications, paving the way for its eventual use in drug development.